
Isononanoyl Chloride: A Comprehensive
Technical Safety Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isononanoyl chloride

Cat. No.: B1359807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data for isononanoyl
chloride (CAS No. 36727-29-4), also known as 3,5,5-trimethylhexanoyl chloride. The

information is compiled and presented to meet the specific needs of laboratory and drug

development professionals, emphasizing safe handling, storage, and emergency procedures.

Chemical and Physical Properties
Isononanoyl chloride is a reactive organic compound widely used as an intermediate in

chemical synthesis.[1] It presents as a colorless to pale yellow oily liquid with a sharp, pungent

odor.[1][2][3] Due to its acyl chloride functional group, it is a potent acylating agent.[1]
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Property Value Source

Molecular Formula C9H17ClO [2]

Molecular Weight 176.68 g/mol [4]

CAS Number 36727-29-4 [2][5]

EC Number 253-168-4 [2][5]

Appearance
Colorless to pale yellow, clear

oily liquid with a pungent odor.
[1][2][3]

Density (20 °C) 0.94 g/cm³ [2]

Boiling Point 190 °C at 101 kPa [2][4]

Melting Point <= -50 °C [6]

Flash Point 79 °C (closed cup) [2]

Solubility

Soluble in common organic

solvents (e.g., acetone,

chloroform, toluene, THF); it

decomposes in water.

[2][7]

Hazard Identification and Classification
Isononanoyl chloride is classified as a hazardous substance with multiple critical warnings.
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Hazard Class GHS Classification

Acute Toxicity, Inhalation Category 1 (Fatal if inhaled)[5]

Acute Toxicity, Oral Category 3 (Toxic if swallowed)[5]

Acute Toxicity, Dermal Category 3 (Toxic in contact with skin)[5]

Skin Corrosion/Irritation
Category 1B (Causes severe skin burns and

eye damage)[5]

Serious Eye Damage/Eye Irritation Category 1 (Causes serious eye damage)[5]

Skin Sensitization
Category 1 (May cause an allergic skin reaction)

[5]

Corrosive to Metals Category 1 (May be corrosive to metals)[8]

Aquatic Hazard, Long-term
Category 3 (Harmful to aquatic life with long

lasting effects)[5]

Hazard Statements: H330, H301, H311, H314, H317, H290, H412[5][8]

Toxicological Data
Parameter Species Value Source

LD50 (Oral) Rat 1700 mg/kg [2][5]

LC50 (Inhalation) Rat 0.24 mg/L / 1 h [5]

LC50 (Inhalation) Rat 0.06 - 0.1 mg/L / 1 h [2]

Note: A discrepancy exists in the reported LC50 values. Users should adopt a conservative

approach and consider the lower value for risk assessment.

Experimental Protocols
Detailed experimental methodologies for determining the toxicological data presented above

are proprietary to the entities that conducted the testing and are not publicly available in the

provided search results. These studies are typically conducted under standardized guidelines,
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such as those from the OECD (Organisation for Economic Co-operation and Development), to

ensure data reliability and comparability.

Signaling Pathways and Workflow Diagrams
The following diagrams, generated using Graphviz, illustrate key safety information and

handling procedures for isononanoyl chloride.

Hazard Identification
Preventative Measures Emergency Response
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Skin: Remove contaminated clothing, rinse with water, call a physician.

Eyes: Rinse with water for several minutes, call an ophthalmologist.
Ingestion: Rinse mouth, do NOT induce vomiting, call a physician.

Suitable Extinguishing Media:
Carbon Dioxide, Dry Chemical Powder, Sand

Unsuitable: Water

Evacuate Area
Wear appropriate PPE

Contain Spill
Absorb with Inert Material

Collect and Dispose of as Hazardous Waste
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Caption: Hazard identification and response workflow for isononanoyl chloride.
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Receiving and Initial Storage

Safe Handling and Use

Post-Use and Waste Disposal
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Inspect Container for Damage
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Log in Chemical Inventory

Don Appropriate PPE

Work in a Chemical Fume Hood
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Dispense Required Amount

Tightly Close Container Immediately After Use
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Decontaminate Work Area
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Caption: Workflow for the safe handling and storage of isononanoyl chloride.
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Handling and Storage
Safe Handling:

Only use in a well-ventilated area, preferably within a chemical fume hood.[5]

Wear appropriate personal protective equipment, including impermeable gloves, tightly fitting

safety goggles, a face shield, and protective clothing.[5][8]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ensure eyewash stations and safety showers are in close proximity to the workstation.[5]

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, well-ventilated, and locked-up area.[5]

Keep the container tightly closed.[5]

Store in a corrosion-resistant container with a resistant inner liner. Do not use metal

containers.

Protect from moisture, as it reacts violently with water.[1]

Keep away from heat sources and direct sunlight.[5]

Avoid contact with alkaline products.[2]

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[5][8] Immediately call

a poison center or doctor.[8] If breathing has

stopped, administer artificial respiration.

Skin Contact

Immediately take off all contaminated clothing.

[5][8] Rinse the skin with plenty of water or

shower.[8] Immediately call a poison center or

doctor.[8]

Eye Contact

Rinse cautiously with water for several minutes.

[5][8] Remove contact lenses if present and

easy to do. Continue rinsing.[5][8] Immediately

call an ophthalmologist.

Ingestion

Rinse mouth with water (only if the person is

conscious).[5] Do NOT induce vomiting.[5][8]

Immediately call a poison center or doctor.[5][8]

Firefighting Measures
Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or sand.[5]

Unsuitable Extinguishing Media: Do not use water, as isononanoyl chloride reacts with it.

[5]

Special Hazards: The substance is corrosive.[5] In a fire, it may produce toxic and irritating

fumes, including hydrogen chloride and phosgene.[5]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate the area. Do not breathe vapors or mists. Avoid contact with

the substance. Ensure adequate ventilation.[5] Wear appropriate personal protective

equipment as outlined in the handling section.[5]
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Environmental Precautions: Prevent the product from entering drains, waterways, or sewer

systems.[5]

Containment and Cleanup: Cover drains. Absorb the spillage with inert material (e.g., sand,

earth). Collect the material in a suitable, labeled container for disposal as hazardous waste.

Disposal Considerations
Dispose of isononanoyl chloride and its containers in accordance with local, regional, and

national regulations. This should be done at an approved waste disposal plant. Do not release

it into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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